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Compound of Interest

Compound Name: 2-Benzyloxy-4-iodophenol

Cat. No.: B135325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise overview of the chemical properties of 2-Benzyloxy-4-
iodophenol. While its direct applications in experimental biology and specific signaling

pathways are not extensively documented in publicly available literature, this document

consolidates the known information and explores potential areas of research based on the

activities of structurally related compounds. The primary aim is to furnish researchers with

foundational data and suggest avenues for future investigation into this compound's utility.

Chemical and Physical Properties
2-Benzyloxy-4-iodophenol is a substituted aromatic compound. The presence of a benzyl

ether, a hydroxyl group, and an iodine atom on the phenol ring suggests its potential as a

versatile chemical intermediate and a subject for biological screening.

Table 1: Physicochemical Properties of 2-Benzyloxy-4-iodophenol
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Property Value Source

Molecular Formula C₁₃H₁₁IO₂ N/A

Molecular Weight 326.13 g/mol N/A

CAS Number 289471-92-7 N/A

Synthesis
While a specific, detailed experimental protocol for the synthesis of 2-Benzyloxy-4-
iodophenol is not readily available in peer-reviewed literature, a general approach can be

inferred from standard organic chemistry practices for the synthesis of iodinated and

benzylated phenols.

A plausible synthetic route could involve the benzylation of 4-iodophenol or the iodination of 2-

benzyloxyphenol. The choice of route would depend on the availability of starting materials and

the desired regioselectivity.

Hypothetical Synthesis Workflow
Below is a logical workflow illustrating a potential synthetic pathway.

Route A: Benzylation of 4-Iodophenol Route B: Iodination of 2-Benzyloxyphenol
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Hypothetical Synthetic Pathways for 2-Benzyloxy-4-iodophenol.

Potential Research Applications
While commercial suppliers list 2-Benzyloxy-4-iodophenol as a biochemical for proteomics

research, specific applications are not detailed in the available literature. Based on the

chemical structure, several potential areas of application can be hypothesized.

Intermediate in Chemical Synthesis
The presence of the hydroxyl and iodo groups makes this molecule a candidate for further

chemical modifications. The iodine atom can be replaced through various cross-coupling

reactions (e.g., Suzuki, Sonogashira, Heck) to introduce new functional groups. The phenolic

hydroxyl group can be derivatized or used to modulate the electronic properties of the aromatic

ring.

Potential Biological Activity
Structural analogs of 2-Benzyloxy-4-iodophenol, such as other substituted phenols and

benzophenones, have been reported to exhibit biological activities. A notable example is the

interference with the thyroid hormone axis. It is plausible that 2-Benzyloxy-4-iodophenol
could be investigated for similar endocrine-disrupting properties or as a modulator of thyroid

hormone-related pathways.

Tool for Proteomics Research
The designation of this compound for proteomics research suggests its potential use as a

chemical probe or crosslinking agent. The aromatic ring and the iodine atom could potentially

be involved in interactions with proteins, and the overall structure could be modified to

incorporate reporter tags or reactive groups for covalent labeling of proteins.

Experimental Protocols
Due to the lack of published studies detailing the use of 2-Benzyloxy-4-iodophenol, specific

experimental protocols cannot be provided. Researchers interested in investigating this

compound would need to develop their own methodologies based on the intended application.
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For example, if investigating its potential as a thyroid hormone disruptor, one might adapt

existing in vitro assays for thyroid peroxidase inhibition or in vivo studies monitoring thyroid

hormone levels.

Signaling Pathways
There is no direct evidence linking 2-Benzyloxy-4-iodophenol to any specific signaling

pathways. However, based on the activities of related compounds, a hypothetical signaling

pathway that could be investigated is its potential interference with thyroid hormone synthesis

and signaling.
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Hypothetical Interference with Thyroid Hormone Synthesis.

Conclusion and Future Directions
2-Benzyloxy-4-iodophenol is a chemical compound with well-defined physical properties but

limited documented applications. Its structural features suggest potential as a synthetic

intermediate and a candidate for biological screening, particularly in the context of proteomics
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and endocrinology. Future research is necessary to elucidate its biological activities, potential

mechanisms of action, and to validate its utility in proteomics or other areas of life science

research. The information presented in this guide serves as a starting point for researchers

interested in exploring the potential of this compound.

To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Benzyloxy-4-
iodophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135325#2-benzyloxy-4-iodophenol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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